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Compound of Interest

Compound Name: ZM226600

Cat. No.: B15588317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The compound ZM226600 has emerged as a significant modulator of cellular signaling,

demonstrating potent effects in various in vitro models. This document provides a

comprehensive overview of the experimental protocols and application notes for utilizing

ZM226600 in cell culture settings. The following sections detail its mechanism of action,

provide standardized protocols for its use in cell-based assays, and present key quantitative

data in a structured format.

Mechanism of Action and Signaling Pathway
ZM226600 is a potent and selective antagonist of the adenosine A2A receptor (A2AR). Its

primary mechanism of action involves the competitive inhibition of adenosine binding to the

A2AR, a G-protein coupled receptor (GPCR). The activation of A2AR by adenosine typically

leads to the stimulation of adenylyl cyclase, resulting in an increase in intracellular cyclic AMP

(cAMP) levels. This in turn activates Protein Kinase A (PKA), which then phosphorylates

various downstream targets, influencing cellular processes such as inflammation,

neurotransmission, and vasodilation. By blocking this initial step, ZM226600 effectively

attenuates the entire A2AR signaling cascade.

Below is a diagram illustrating the signaling pathway affected by ZM226600.
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1. Seed cells in a 96-well plate

2. Incubate for 24 hours

3. Treat with varying concentrations of ZM226600

4. Incubate for 24-72 hours

5. Add MTT reagent

6. Incubate for 2-4 hours

7. Solubilize formazan crystals

8. Measure absorbance at 570 nm
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1. Seed cells in a 96-well plate

2. Incubate for 24 hours

3. Pre-treat with ZM226600 or vehicle

4. Stimulate with an A2AR agonist (e.g., NECA)

5. Lyse cells

6. Measure cAMP levels using a suitable kit (e.g., ELISA)
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1. Prepare cell membranes expressing A2AR

2. Incubate membranes with a radiolabeled A2AR ligand

3. Add increasing concentrations of ZM226600

4. Incubate to reach equilibrium

5. Separate bound from free radioligand (filtration)

6. Measure radioactivity of the bound ligand
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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